Cas no 1899946-14-5 ((2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid
• CAS No: 1899946-14-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD08559038
• CID: 4627755
• PubChem ID: 19576753
• Update Time: 2025-06-15

(2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid

• MDL： MFCD08559038
• Inchi： 1S/C7H8N2O2/c1-9-6(4-5-8-9)2-3-7(10)11/h2-5H,1H3,(H,10,11)/b3-2+
• InChI Key： FLMCGVRZSZMFDQ-NSCUHMNNSA-N
• SMILES： OC(/C=C/C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid

Recent Advances in the Study of (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS: 1899946-14-5)

The compound (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid (CAS: 1899946-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its α,β-unsaturated carbonyl moiety makes it a versatile building block for the development of inhibitors targeting various enzymes, including kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinase C (PKC) isoforms, suggesting potential applications in cancer therapy.

In addition to its kinase inhibitory properties, this compound has shown promise as an anti-inflammatory agent. Research conducted by the University of Cambridge in 2024 revealed that derivatives of (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid exhibit potent inhibition of cyclooxygenase-2 (COX-2), with selectivity over COX-1. This finding opens new avenues for the development of safer non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

The synthetic accessibility of this compound has also been a focus of recent investigations. A team at MIT developed an improved synthetic route in 2023, achieving a 78% overall yield through a palladium-catalyzed cross-coupling reaction followed by Knoevenagel condensation. This advancement addresses previous challenges in large-scale production, making the compound more accessible for further pharmacological studies.

Structural-activity relationship (SAR) studies have identified critical modifications that enhance the compound's bioavailability. The introduction of electron-withdrawing groups at specific positions has been shown to improve metabolic stability while maintaining target affinity. These findings, published in Bioorganic & Medicinal Chemistry Letters, provide valuable insights for medicinal chemists working on optimizing this scaffold.

Looking forward, the unique properties of (2E)-3-(1-methyl-1H-pyrazol-5-yl)prop-2-enoic acid position it as a promising lead compound for multiple therapeutic areas. Current research efforts are focusing on its potential applications in neurodegenerative diseases, with preliminary data showing neuroprotective effects in cellular models of Parkinson's disease. Further investigation into its mechanism of action and in vivo efficacy is warranted to fully realize its therapeutic potential.